Cas no 669089-91-2 (1,7-Dihydroxy-6-methylanthraquinone)
669089-91-2 structure
Product Name:1,7-Dihydroxy-6-methylanthraquinone
CAS No:669089-91-2
MF:C15H10O4
MW:254.237504482269
CID:2796673
PubChem ID:71368906
Update Time:2025-04-21
1,7-Dihydroxy-6-methylanthraquinone Chemical and Physical Properties
Names and Identifiers
-
- DTXSID90791950
- 1,7-Dihydroxy-6-methylanthracene-9,10-dione
- 669089-91-2
- DTXCID80742693
- 1,7-Dihydroxy-6-methylanthraquinone
-
- Inchi: 1S/C15H10O4/c1-7-5-9-10(6-12(7)17)15(19)13-8(14(9)18)3-2-4-11(13)16/h2-6,16-17H,1H3
- InChI Key: UJVFWZYQJMYENS-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=C(C=2C(C2C=C(C(C)=CC=21)O)=O)O
Computed Properties
- Exact Mass: 254.05790880g/mol
- Monoisotopic Mass: 254.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 74.6Ų
1,7-Dihydroxy-6-methylanthraquinone Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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